Cas no 2757911-48-9 (2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid)

• Product Name: 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid
• CAS No: 2757911-48-9
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6047899
• PubChem ID: 165763907
• Update Time: 2025-10-29

2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102158
• 2-[6-(acetamidomethyl)pyridin-3-yl]acetic acid
• 2757911-48-9
• 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid

• Inchi： 1S/C10H12N2O3/c1-7(13)11-6-9-3-2-8(5-12-9)4-10(14)15/h2-3,5H,4,6H2,1H3,(H,11,13)(H,14,15)
• InChI Key： FCQKIDBKZVDBTI-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C(C=C1)CNC(C)=O)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid

Comprehensive Overview of 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid (CAS No. 2757911-48-9)

2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid (CAS No. 2757911-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring a pyridine core with an acetamidomethyl substituent and an acetic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The growing demand for pyridine-based compounds in medicinal chemistry has propelled the study of 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid. Its molecular structure allows for selective functionalization, making it a valuable building block for designing novel therapeutics. Recent studies highlight its role in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like CAS No. 2757911-48-9 are increasingly relevant.

One of the key advantages of 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid is its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry. These methods enhance yield and purity, addressing common challenges in large-scale production. Additionally, its stability under physiological conditions makes it a promising candidate for prodrug development, a hot topic in drug delivery optimization. Researchers are also exploring its potential in bioconjugation, where it could be used to modify peptides or antibodies for targeted therapies.

From an analytical perspective, CAS No. 2757911-48-9 exhibits distinct spectroscopic signatures, facilitating its identification and quantification in complex matrices. Advanced techniques like LC-MS and NMR are routinely employed to characterize this compound, ensuring compliance with stringent regulatory standards. Quality control protocols for 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid often involve chiral separation methods, given the rising emphasis on enantiopure pharmaceuticals in the industry.

Environmental and safety considerations are integral to the handling of pyridine derivatives. While 2757911-48-9 is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Sustainable synthesis routes, such as catalytic reactions and solvent recycling, are being investigated to minimize the ecological footprint of producing this compound.

In summary, 2-[6-(Acetamidomethyl)pyridin-3-yl]acetic acid represents a critical tool in modern chemical research, bridging gaps between synthetic chemistry and biomedical applications. Its adaptability, coupled with evolving technological advancements, positions it as a compound of enduring interest in both academic and industrial settings. Future studies may further unlock its potential in emerging fields like AI-driven drug design and green chemistry, reinforcing its relevance in a rapidly evolving scientific landscape.